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Compound of Interest

Compound Name: Pendimethalin-d5

Cat. No.: B588967 Get Quote

Ensuring the safe and environmentally responsible disposal of Pendimethalin-d5 is a critical

aspect of laboratory safety and chemical management. Pendimethalin, and its deuterated form

Pendimethalin-d5, is a selective herbicide that is highly toxic to aquatic life and presents long-

lasting environmental effects.[1][2] Improper disposal can lead to contamination of soil and

water systems, posing a significant risk to the environment and human health.[3] This guide

provides essential, step-by-step procedures for the proper disposal of Pendimethalin-d5,

tailored for research, scientific, and drug development professionals.

Core Principles of Pendimethalin-d5 Waste Management
Before initiating any disposal procedure, it is imperative to consult the product's specific Safety

Data Sheet (SDS) and all applicable local, state, and federal environmental regulations.[4] The

primary goal is to minimize waste generation; whenever possible, all attempts should be made

to use the product for its intended purpose.[4]

Personal Protective Equipment (PPE)
When handling Pendimethalin-d5, including during disposal and spill cleanup, appropriate

personal protective equipment must be worn. This includes:

Chemical-resistant gloves: To prevent skin contact.[5]

Safety goggles or face shield: To protect the eyes from splashes.[4]

Protective clothing: Such as coveralls or a lab coat, and an apron.[4][5]
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Respiratory protection: If ventilation is inadequate or if there is a risk of inhaling vapors or

aerosols.[1]

An eyewash station and emergency shower should be readily accessible in the work area.[1]

Step-by-Step Disposal Procedures
Disposal of Unused or Excess Pendimethalin-d5
Unused or excess Pendimethalin-d5 must be treated as hazardous waste.[4][6]

Do Not Dispose in Drains or Trash: Never pour Pendimethalin-d5 down the drain or dispose

of it in the regular trash.[4][5][6] This material is very toxic to aquatic life.[1][2]

Label as Hazardous Waste: Store the unwanted product in its original, tightly sealed

container.[4] Clearly label the container as "Hazardous Waste" and include the chemical

name.

Contact a Licensed Disposal Company: Arrange for disposal through a licensed hazardous

waste disposal company.[7] Your institution's Environmental Health and Safety (EHS)

department can provide guidance on approved vendors.

Consult Local Authorities: Contact your state's Department of Environmental Protection

(DEP) or the regional office of the U.S. Environmental Protection Agency (EPA) for specific

disposal recommendations.[6]

Disposal of Empty Containers
Empty containers retain product residue and must be decontaminated before disposal.[4] The

standard procedure is a "triple rinse" method.[5][8]

First Rinse: Fill the empty container about one-quarter full with a suitable solvent (e.g., the

solvent used in the product's formulation, or as recommended by the SDS).[4]

Shake and Drain: Securely cap the container and shake for at least 10-30 seconds.[8]

Collect Rinsate: Pour the rinsate (the liquid from rinsing) into a designated hazardous waste

container for later disposal. Allow the container to drain for at least 30 seconds after the flow
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begins to drip.[4][8]

Repeat: Repeat the rinsing and collection procedure two more times.[8]

Final Container Disposal: After the triple rinse, render the container unusable by puncturing

or crushing it.[4] Depending on local regulations, the decontaminated container may be

disposed of in a sanitary landfill or sent for recycling.[4] Do not reuse the container for any

other purpose.[4][5]

Management of Spills
Accidental spills require immediate attention to prevent environmental contamination and

exposure.[4]

Secure the Area: Evacuate all non-essential personnel and control access to the spill area.

[4][6]

Eliminate Ignition Sources: Remove all sources of ignition, as Pendimethalin products may

be dissolved in flammable or combustible solvents.[6]

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material such as sand, earth, or clay.[4][6] Prevent the material from entering drains or

waterways.[4]

Absorb and Collect: Absorb the spilled material and place it into a suitable, sealable, and

clearly labeled container for hazardous waste.[4][6]

Decontaminate: Clean the spill area thoroughly with soapy water and detergents. Collect all

cleanup water as hazardous waste and do not allow it to enter drains.[4]

Quantitative Hazard Data
The following table summarizes acute toxicity data for Pendimethalin. This data is provided for

context on the material's relative hazard.
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Toxicity Metric Species Value Reference

Oral LD50 Rat 1100 - 3,956 mg/kg [1][5]

Dermal LD50 Rat >2,000 mg/kg [1][5][9]

Inhalation LC50 Rat
>320 mg/L (or >5.35

mg/L over 4h)
[5][9]

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a test population.

LC50 (Lethal Concentration, 50%): The concentration of a substance in the air that is lethal to

50% of a test population.

Pendimethalin-d5 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pendimethalin-d5 and associated waste.
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Pendimethalin-d5 Waste Generated

Is the product unused or excess?

Is the container empty?Is this a spill?

Treat as Hazardous Waste
Store in original, sealed container.

Label clearly.

Yes

Perform Triple Rinse Procedure

Yes

Secure Area & Wear PPE
Contain spill with absorbent material.

Yes

Contact Licensed
Hazardous Waste Vendor

Collect all rinsate as
Hazardous Waste

Puncture and crush container
to prevent reuse

Dispose of container in
sanitary landfill or recycle

(per local regulations)

Collect absorbed material and
decontamination waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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